Cas no 2034459-39-5 (tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate)

• Product Name: tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate
• CAS No: 2034459-39-5
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 6585308
• PubChem ID: 119106371
• Update Time: 2025-06-29

tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate
• Carbamic acid, N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4-triazolo[4,3-a]pyridin-3-yl]methyl]-, 1,1-dimethylethyl ester
• AKOS026679477
• F1907-2328
• tert-butyl ((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)carbamate
• 2034459-39-5
• tert-butyl N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]carbamate
• tert-butyl N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}carbamate

• Inchi： 1S/C15H18N6O3/c1-9-17-13(24-20-9)10-5-6-21-11(7-10)18-19-12(21)8-16-14(22)23-15(2,3)4/h5-7H,8H2,1-4H3,(H,16,22)
• InChI Key： IATALGIYAYSMPM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1N2C(=NN=1)C=C(C1ON=C(C)N=1)C=C2

Computed Properties

• Exact Mass: 330.14403846g/mol
• Monoisotopic Mass: 330.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.02±0.46(Predicted)

Additional information on tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate

tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate, with the CAS number 2034459-39-5, is a complex organic molecule that has garnered significant attention in the field of chemical research. This compound belongs to a class of heterocyclic compounds that are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a triazolo-pyridine ring system fused with an oxadiazole moiety and a tert-butyl carbamate group. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The presence of the oxadiazole group in the molecule is particularly interesting due to its known ability to enhance bioavailability and stability in biological systems. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures. For instance, its ability to undergo various substitution reactions makes it a valuable intermediate in organic synthesis.

The synthesis of tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3-ylmethyl}carbamate involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the triazolo-pyridine ring system through cyclization reactions and the subsequent introduction of the oxadiazole and tert-butyl carbamate groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in several areas. For example, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, preliminary studies suggest that it may exhibit biological activity relevant to anti-inflammatory or anticancer therapies. However, further research is needed to fully understand its pharmacokinetic profile and potential toxicity.

One area where this compound has gained particular attention is in the field of medicinal chemistry. Its structure provides a scaffold for the development of more potent and selective drug candidates. For instance, researchers have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases. Initial results indicate that it may have potential as a lead compound for further optimization.

The study of tert-butyl N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo4,3-apyridin-3